Cas no 83174-90-7 (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde)

1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde structure
83174-90-7 structure
Product Name:1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
CAS No:83174-90-7
MF:C7H8N2O3
MW:168.15002155304
CID:988589
PubChem ID:453093
Update Time:2025-04-20

1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
    • 1,3-dimethyl-2,6-dioxopyrimidine-4-carbaldehyde
    • 1,3-dimethyl-2,6-dioxo-pyrimidine-4-carbaldehyde
    • EN300-7791934
    • DTXSID20232205
    • 4-Pyrimidinecarboxaldehyde, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
    • Z235536982
    • 1,3-Dimethyl-6-formyluracil
    • AKOS006242450
    • 83174-90-7
    • 1,3-DiMe-6-FormU
    • 6-METHOYL-1,3-DIMETHYLURACIL
    • G62449
    • DB-369323
    • Inchi: 1S/C7H8N2O3/c1-8-5(4-10)3-6(11)9(2)7(8)12/h3-4H,1-2H3
    • InChI Key: UYXDGQXFKVFXDW-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(C=O)N1C)=O

Computed Properties

  • Exact Mass: 168.05349212g/mol
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 57.7Ų

1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde Pricemore >>

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1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde Related Literature

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